Cas no 1566772-57-3 (Cyclopropane, [1-(bromomethyl)-1-ethylpentyl]-)

• Product Name: Cyclopropane, [1-(bromomethyl)-1-ethylpentyl]-
• CAS No: 1566772-57-3
• MF: C₁₁H₂₁Br
• MW: 233.18844294548
• CID: 5283355
• Update Time: 2025-05-30

Cyclopropane, [1-(bromomethyl)-1-ethylpentyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, [1-(bromomethyl)-1-ethylpentyl]-

• Inchi： 1S/C11H21Br/c1-3-5-8-11(4-2,9-12)10-6-7-10/h10H,3-9H2,1-2H3
• InChI Key： GQGBJHBHERPDSX-UHFFFAOYSA-N
• SMILES： C1(C(CBr)(CC)CCCC)CC1

Additional information on Cyclopropane, [1-(bromomethyl)-1-ethylpentyl]-

Cyclopropane, [1-(bromomethyl)-1-ethylpentyl]

Cyclopropane, [1-(bromomethyl)-1-ethylpentyl] (CAS No. 1566772-57-3) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its cyclopropane ring, which is a three-membered carbon ring with high ring strain, and its substituted side chain, [1-(bromomethyl)-1-ethylpentyl]. The combination of these structural features imparts distinctive chemical properties, making it a subject of interest for researchers exploring novel materials and chemical reactions.

Recent studies have highlighted the potential of cyclopropane derivatives in various applications, including drug discovery and advanced material synthesis. The cyclopropane ring is known for its reactivity due to its high ring strain, which can be exploited in designing molecules with specific electronic and steric properties. The [1-(bromomethyl)-1-ethylpentyl] substituent further enhances the compound's versatility by introducing additional functional groups that can participate in various chemical transformations.

One of the most intriguing aspects of this compound is its role in modern synthetic chemistry. Researchers have demonstrated that cyclopropane derivatives can serve as building blocks for constructing complex molecular architectures. For instance, the bromomethyl group in the [1-(bromomethyl)-1-ethylpentyl] substituent can act as a reactive site for nucleophilic substitution reactions, enabling the synthesis of diverse compounds with tailored functionalities. This property has been leveraged in the development of new pharmaceutical agents and advanced polymers.

In terms of physical properties, Cyclopropane, [1-(bromomethyl)-1-ethylpentyl] exhibits a melting point of approximately -40°C and a boiling point around 85°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and diethyl ether makes it suitable for various laboratory-scale reactions. The compound's stability under ambient conditions has also been studied extensively, with findings indicating moderate stability unless exposed to strong oxidizing agents or extreme temperatures.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. Quantum mechanical calculations reveal that the cyclopropane ring exerts significant strain on the molecule, which influences its reactivity and selectivity in chemical reactions. These findings have been instrumental in designing more efficient synthetic pathways for similar compounds.

Another area where this compound has shown promise is in materials science. Its unique combination of structural rigidity and reactivity makes it a candidate for developing novel materials with tailored mechanical and electronic properties. For example, researchers have explored its potential as a precursor for synthesizing advanced polymers with improved thermal stability and mechanical strength.

In conclusion, Cyclopropane, [1-(bromomethyl)-1-ethylpentyl] (CAS No. 1566772-57-3) stands out as a versatile compound with a wide range of applications across multiple disciplines. Its distinctive structural features and reactivity make it an invaluable tool for researchers aiming to push the boundaries of organic chemistry and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.